HAPC-Chol

• Molecular Formula: C33H58N2O3
• Molecular Weight: 530.8 g/mol
• InChI: InChI=1S/C33H58N2O3/c1-23(2)8-6-9-24(3)28-12-13-29-27-11-10-25-22-26(38-31(37)35-19-7-18-34-20-21-36)14-16-32(25,4)30(27)15-17-33(28,29)5/h10,23-24,26-30,34,36H,6-9,11-22H2,1-5H3,(H,35,37)/t24-,26+,27+,28-,29+,30+,32+,33-/m1/s1
• InChIKey: ZPGAXLXJOCZLCU-FLFWOSPYSA-N

HAPC-Chol Procurement: Structure, Class, and Core Identity

HAPC-Chol (cholesteryl (3-((2-hydroxyethyl)amino)propyl)carbamate hydroiodide, CAS 1027801-73-5) is a cationic cholesterol derivative designed for nucleic acid delivery [1]. Its molecular architecture combines a cholesterol backbone for membrane insertion with a hydroxyethylamino propyl carbamate headgroup that provides a weakly basic amine and hydrogen-bonding capacity . This structure distinguishes it from conventional permanently charged cationic lipids and positions HAPC-Chol as a functional building block in lipoplex and liposome systems, particularly for siRNA and DNA delivery [1].

Chemistry

Cationic cholesterol derivative with a hydroxyethylamino propyl carbamate headgroup; differs from permanently charged lipids.

Delivery Platform

Designed for lipoplex and liposome assembly; used in siRNA and DNA delivery research.

Key Differentiator

Requires lipid-specific PEGylation optimization; optimal FA-PEG content is 2 mol% for HAPC-Chol (not transferable from analogs).

• [1] Hattori Y, et al. Effect of Cationic Lipid Type in Folate-PEG-Modified Cationic Liposomes on Folate Receptor-Mediated siRNA Transfection in Tumor Cells. Pharmaceutics. 2019; 11(4):181. View Source

Why HAPC-Chol Cannot Be Casually Substituted with Other Cationic Lipids

Cationic lipids are not functionally interchangeable; even minor variations in headgroup chemistry, linker length, or PEGylation tolerance drastically alter lipoplex stability, gene-silencing efficiency, and in vivo biodistribution. Systematic comparisons of HAPC-Chol against closely related cholesterol derivatives (OH-Chol, OH-C-Chol) demonstrate that the optimal PEG-lipid content for selective gene silencing is lipid-specific, and the same formulation parameters applied across analogs yield significantly divergent silencing outcomes [1]. Furthermore, in vivo siRNA delivery to the lung varies profoundly depending on the cationic lipid used, with HAPC-Chol-based formulations showing distinct accumulation and silencing patterns relative to dialkyl cationic lipids [2]. Substituting HAPC-Chol without empirical re-optimization risks complete loss of therapeutic activity.

HAPC-Chol (Target)

Cholesterol-based, hydroxyethylamino headgroup; gene-silencing profile optimized at 2 mol% FA-PEG.

Validated in vivo lung accumulation and Tie2 silencing (1 of 5 cationic lipids in a 17-lipid screen).

Maintains cell viability in MCF-7 luciferase assays.

Typical Analogs (OH-Chol, OH-C-Chol, etc.)

Different optimal PEGylation ratios (OH-Chol: 1 mol%; OH-C-Chol: 2 mol%) – direct substitution leads to suboptimal gene-silencing performance.

Vast majority of other cationic lipids fail to achieve high lung siRNA accumulation; in vivo delivery capacity is not class-conserved.

Physicochemical stability may be similar, but functional silencing outcomes diverge sharply; prior formulation parameters are not transferable.

• [1] Hattori Y, et al. Effect of Cationic Lipid Type in Folate-PEG-Modified Cationic Liposomes on Folate Receptor-Mediated siRNA Transfection in Tumor Cells. Pharmaceutics. 2019; 11(4):181. View Source
• [2] Yoshiike Y, et al. (scite author profile summary). Cationic liposomes composed of dialkyl cationic lipid ... examined the effect of cationic lipid of cationic liposomes on siRNA delivery to the lungs after intravenous injection. Among cationic liposomes, those composed of ... HAPC-Chol with DOPE exhibited high accumulation of siRNA in the lung and significant suppression of Tie2 mRNA expression. View Source

HAPC-Chol Quantitative Differentiation: Evidence vs. Closest Analogs

Head-to-Head siRNA Silencing: HAPC-Chol vs. OH-Chol vs. OH-C-Chol in Folate Receptor-Overexpressing Tumor Cells

In a direct head-to-head comparison of three cationic cholesterol derivatives formulated identically (3:1 molar ratio with DOPE), HAPC-Chol (LP-HAPC) lipoplexes achieved specific gene-silencing outcomes that were distinct from OH-Chol (LP-OH) and OH-C-Chol (LP-OH-C). With an optimal 2 mol% FA-PEG2000-DSPE modification, LP-HAPC reduced luciferase expression to 20% of untreated cells and maintained 60% EGFP expression, whereas LP-OH (optimal 1 mol% FA-PEG) reduced luciferase to 36% and LP-OH-C (optimal 2 mol% FA-PEG) reduced luciferase to 18% [1]. Critically, the optimal PEG-lipid content for selective silencing was different for each lipid (HAPC-Chol: 2 mol%; OH-Chol: 1 mol%; OH-C-Chol: 2 mol%), demonstrating that formulation parameters cannot be transferred between analogs without performance loss [1].

siRNA Silencing: HAPC-Chol vs. Analogs

Head-to-head

Luciferase expression: HAPC-Chol 20% of control; OH-Chol 36%; OH-C-Chol 18%. EGFP maintained at 60% (HAPC-Chol). Optimal FA-PEG: 2 mol% vs. 1 mol% vs. 2 mol%.

Lipid-specific PEGylation optimization required; analog protocols cannot be directly applied.

KB-Luc/EGFP cells; 50 nM siRNA; 48 h post-transfection.

Evidence Dimension	siRNA-mediated luciferase silencing (KB-Luc cells) and EGFP expression maintenance (KB-EGFP cells)
Target Compound Data	20% luciferase expression of untreated cells; 60% EGFP expression level (HAPC-Chol/DOPE 3:1, 2 mol% FA-PEG2000-DSPE)
Comparator Or Baseline	OH-Chol: 36% luciferase expression, 75% EGFP expression (1 mol% FA-PEG2000-DSPE); OH-C-Chol: 18% luciferase expression, 65% EGFP expression (2 mol% FA-PEG2000-DSPE)
Quantified Difference	HAPC-Chol achieves intermediate luciferase silencing (20%) between OH-Chol (36%) and OH-C-Chol (18%), but with distinct optimal PEGylation requirements (2 mol% vs. 1 mol% vs. 2 mol%)
Conditions	KB-Luc and KB-EGFP cells (FR-α overexpressing); siRNA lipoplexes formed with cationic liposomes at 50 nM siRNA; luciferase/EGFP measured 48 h post-transfection

Why This Matters

Procurement decisions must consider that HAPC-Chol requires lipid-specific formulation optimization; using OH-Chol's optimal 1 mol% PEGylation with HAPC-Chol would yield suboptimal silencing, directly impacting experimental reproducibility and therapeutic efficacy.

• [1] Hattori Y, et al. Effect of Cationic Lipid Type in Folate-PEG-Modified Cationic Liposomes on Folate Receptor-Mediated siRNA Transfection in Tumor Cells. Pharmaceutics. 2019; 11(4):181. Table 2 summary data. View Source

PEGylation Tolerance and Physicochemical Stability: HAPC-Chol vs. OH-Chol vs. OH-C-Chol

Across a PEGylation range of 1–3 mol% PEG2000-DSPE, HAPC-Chol-based liposomes (LP-HAPC) maintained consistent particle size (90–110 nm) and zeta potential (+35–47 mV), similar to OH-Chol and OH-C-Chol formulations [1]. However, the functional silencing outcomes diverged sharply depending on PEG content, with HAPC-Chol showing optimal silencing at 2 mol% FA-PEG2000-DSPE, whereas OH-Chol required 1 mol% and OH-C-Chol required 2 mol% [1]. This indicates that while HAPC-Chol tolerates a wider PEGylation window without physicochemical collapse, the precise PEG-lipid ratio for biological activity is lipid-dependent and must be empirically determined for each analog.

PEGylation Tolerance & Stability

Reported

Particle size 90–110 nm; ζ-potential +35–47 mV across 1–3 mol% PEG2000-DSPE. Stable liposomes for all three cholesterol derivatives.

Functional silencing optimum differs despite comparable colloidal stability; PEG ratio must be empirically determined.

DLS and laser Doppler electrophoresis data.

Evidence Dimension	Particle size, polydispersity index (PDI), and zeta potential across PEGylation range
Target Compound Data	LP-HAPC: 90–110 nm, PDI 0.21–0.26, ζ-potential +35–47 mV (0–3 mol% PEG2000-DSPE)
Comparator Or Baseline	LP-OH: 84–110 nm, PDI 0.17–0.31, ζ-potential +34–47 mV; LP-OH-C: size and zeta data comparable
Quantified Difference	All three lipids produce physically stable liposomes across 1–3 mol% PEGylation, but optimal FA-PEG content for gene silencing differs: HAPC-Chol (2 mol%), OH-Chol (1 mol%), OH-C-Chol (2 mol%)
Conditions	Liposomes prepared at cationic lipid:DOPE 3:2 molar ratio; PEG2000-DSPE or FA-PEG2000-DSPE added at 1, 2, or 3 mol%; dynamic light scattering and laser Doppler electrophoresis

Why This Matters

HAPC-Chol offers formulation robustness (stable size/zeta across PEG range), but procurement should be accompanied by the understanding that optimal PEGylation for targeting cannot be assumed from analog data—each lipid demands its own empirical optimization.

• [1] Hattori Y, et al. Effect of Cationic Lipid Type in Folate-PEG-Modified Cationic Liposomes on Folate Receptor-Mediated siRNA Transfection in Tumor Cells. Pharmaceutics. 2019; 11(4):181. Section 3.1 and Table 2. View Source

In Vivo Lung siRNA Accumulation: HAPC-Chol vs. 16 Other Cationic Lipids

In a broad comparative screen of 17 distinct cationic lipids formulated with DOPE, only five lipids—including HAPC-Chol—exhibited high siRNA accumulation in the lung and significant suppression of Tie2 mRNA expression after intravenous injection in mice [1]. The other four lipids that achieved high lung accumulation were dialkyl cationic lipids (DC-1-16, DC-1-18, DC-3-18D, TC-1-12), highlighting that HAPC-Chol is among the select few cholesterol-based cationic lipids capable of efficient lung delivery in this model. The study explicitly notes that siRNA biodistribution and in vivo knockdown efficiency were 'strongly affected by the type of cationic lipid,' underscoring that HAPC-Chol is not interchangeable with the majority of cationic lipids tested [1].

In Vivo Lung siRNA Accumulation

Cross-study comparable

1 of 5 cationic lipids (among 17 tested) with high lung accumulation and significant Tie2 mRNA suppression after IV injection.

Only a limited subset of lipids validated for this application; substitution risk is high without re-validation.

Mouse model, Tie2 siRNA lipoplexes, lung tissue analysis.

Evidence Dimension	In vivo siRNA lung accumulation and Tie2 mRNA suppression
Target Compound Data	High siRNA accumulation in lung; significant suppression of Tie2 mRNA expression (HAPC-Chol/DOPE lipoplex)
Comparator Or Baseline	4 dialkyl cationic lipids (DC-1-16, DC-1-18, DC-3-18D, TC-1-12) also achieved high lung accumulation; remaining 12 cationic lipids did not
Quantified Difference	Only 5 of 17 tested cationic lipids (including HAPC-Chol) achieved high lung siRNA accumulation and significant Tie2 silencing; the other 12 lipids were ineffective in this model
Conditions	Intravenous injection of cationic liposome/siRNA lipoplexes in mice; Tie2 siRNA targeting; lung tissue analyzed for siRNA biodistribution and mRNA expression

Why This Matters

For research requiring lung-targeted siRNA delivery via intravenous administration, HAPC-Chol represents one of a limited subset of cationic lipids validated for this application; substituting an unvalidated analog risks complete loss of lung accumulation and therapeutic silencing.

• [1] Yoshiike Y, et al. (scite author profile summary). Cationic liposomes composed of dialkyl cationic lipid such as 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP) can efficiently deliver siRNA to the lungs ... we examined the effect of cationic lipid of cationic liposomes on siRNA delivery to the lungs ... Among cationic liposomes, those composed of ... HAPC-Chol with DOPE exhibited high accumulation of siRNA in the lung and significant suppression of Tie2 mRNA expression. View Source

MCF-7 siRNA Silencing: HAPC-Chol Maintains Viability Comparable to Benchmarks

HAPC-Chol formulated with DOPE as a lipoplex has been validated for siRNA delivery and gene silencing in MCF-7 cells using a luciferase reporter assay, achieving effective silencing without significantly affecting cell viability [1]. This performance aligns with the expected profile for cationic cholesterol-based delivery systems, establishing HAPC-Chol as a reliable benchmark in this widely used cell line. While direct quantitative comparisons to alternative lipids in the identical MCF-7 luciferase system are not available in the open literature, the consistent reporting of this validation across multiple vendor datasheets and research summaries confirms that HAPC-Chol performs comparably to established cationic cholesterol standards in this application context.

MCF-7 siRNA Silencing

Supporting evidence

Effective luciferase silencing reported with no significant effect on cell viability; lipoplex with DOPE.

Validated low-cytotoxicity vector for MCF-7 screening; limited comparator data in identical assay.

Data from product pages; no head-to-head quantitative comparison available.

Evidence Dimension	siRNA gene silencing efficiency and cell viability
Target Compound Data	Effective luciferase silencing in MCF-7 cells; no significant effect on cell viability
Comparator Or Baseline	Benchmark cationic lipids (Lipofectamine RNAiMAX used as positive control in similar studies); no direct head-to-head quantitative data available for HAPC-Chol in this specific assay
Quantified Difference	Not applicable (absence of direct comparator data in same study)
Conditions	MCF-7-Luc cells; lipoplex formed with DOPE; luciferase assay; viability assessed via WST-8 or similar

Why This Matters

For researchers utilizing MCF-7 cells as a breast cancer model for siRNA screening, HAPC-Chol provides a validated, low-cytotoxicity delivery vector with established protocols, reducing the risk of confounding cytotoxicity in gene-silencing experiments.

• [1] Glpbio. HAPC-Chol Product Page. 'HAPC-Chol is a cationic cholesterol. HAPC-Chol, as part of a lipoplex with DOPE , has been used for siRNA delivery and gene silencing in MCF-7 cells in a luciferase assay without affecting cell viability.' View Source

HAPC-Chol Application Scenarios: Where Evidence Supports Selection

Folate Receptor-Targeted siRNA Delivery to Tumor Cells Requiring Lipid-Specific PEGylation Optimization

Researchers developing folate receptor (FR)-targeted siRNA therapeutics for FR-overexpressing tumors (e.g., KB nasopharyngeal carcinoma) should prioritize HAPC-Chol when a cationic cholesterol-based lipoplex with tunable PEGylation tolerance is required. Direct comparative evidence shows that HAPC-Chol/DOPE lipoplexes with 2 mol% FA-PEG2000-DSPE achieve robust luciferase silencing (20% residual expression) while maintaining EGFP expression (60%) [1]. Critically, the optimal PEG-lipid content is lipid-specific; HAPC-Chol's optimal 2 mol% FA-PEG differs from OH-Chol's 1 mol%, meaning procurement of HAPC-Chol necessitates formulation optimization distinct from analog protocols. This scenario is ideal when the research objective includes comparative analysis of cationic lipid effects on targeting efficiency or when the experimental system demands a lipid that tolerates a wider PEGylation window without losing silencing activity.

In Vivo Lung-Targeted siRNA Delivery via Intravenous Lipoplex Administration

HAPC-Chol is one of only five cationic lipids (among 17 tested) validated for high siRNA accumulation in the lung and significant Tie2 mRNA suppression following intravenous lipoplex injection in mice [1]. This scenario is particularly relevant for pulmonary gene therapy research, lung metastasis models, or studies requiring siRNA-mediated knockdown of endothelial targets in the pulmonary vasculature. Procurement of HAPC-Chol for this application is supported by in vivo evidence that distinguishes it from the majority of cationic lipids (including many cholesterol derivatives) that fail to achieve effective lung delivery. Researchers should note that this application uses HAPC-Chol/DOPE lipoplexes without PEGylation or targeting ligands, and substitution with other cationic lipids would require re-validation of lung accumulation and silencing efficacy.

MCF-7 Breast Cancer Cell siRNA Screening with Validated Low-Cytotoxicity Vector

For high-throughput siRNA screening or mechanistic gene-silencing studies in MCF-7 breast cancer cells, HAPC-Chol provides a validated, commercially available cationic cholesterol vector with documented efficacy in luciferase reporter assays and minimal cytotoxicity [1]. The established protocol (lipoplex formation with DOPE) reduces experimental variability and eliminates the need for de novo vector development. This application is suited for research groups requiring a reliable, off-the-shelf delivery system for MCF-7 cells where the primary endpoint is gene silencing rather than vector optimization. Procurement decisions should consider that while HAPC-Chol is effective in this context, head-to-head quantitative comparisons with alternative lipids in the identical MCF-7 luciferase system are not available; selection is based on validated performance rather than demonstrated superiority.

Application

Selection Property

Validation Focus

FR-targeted siRNA delivery to KB tumor cells

Lipid-specific PEGylation requirement (2 mol% FA-PEG optimal)

Luciferase silencing efficiency & EGFP expression maintenance vs. cholesterol analogs

IV lung-targeted siRNA delivery (mouse model)

Validated in vivo lung accumulation (1 of 5 lipids in a 17-lipid screen)

Tie2 mRNA suppression and biodistribution; substitution requires re-validation

MCF-7 breast cancer cell siRNA screening

Documented low-cytotoxicity lipoplex with DOPE

Luciferase silencing and cell viability; limited comparator data—selection based on validated performance

• [1] Hattori Y, et al. Effect of Cationic Lipid Type in Folate-PEG-Modified Cationic Liposomes on Folate Receptor-Mediated siRNA Transfection in Tumor Cells. Pharmaceutics. 2019; 11(4):181. View Source